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Compound of Interest

Compound Name: Methyl 3-formylpicolinate

Cat. No.: B144711 Get Quote

Essential Safety and Handling Guide for Methyl
3-formylpicolinate
Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 3-formylpicolinate was not located.

The following guidance is based on safety data for structurally similar compounds, including

methyl picolinate derivatives and aromatic aldehydes. It is imperative to handle this compound

with caution and to conduct a thorough risk assessment before use.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Methyl 3-formylpicolinate. Adherence to these

procedures is vital for ensuring laboratory safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 3-formylpicolinate is anticipated to be an irritant to the skin, eyes, and respiratory

system.[1] Appropriate PPE is mandatory to minimize exposure.

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[2][3]

Ensure that an emergency eyewash station and safety shower are readily accessible.[3][4]
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Personal Protective Equipment:

PPE Category Specification Rationale

Eye Protection

Chemical splash goggles or

safety glasses with side

shields. A face shield may be

necessary for splash hazards.

[2][3]

Protects eyes from splashes

and vapors.

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Nitrile

rubber).[2][5] Glove

compatibility should be verified

with the manufacturer.

Prevents skin contact and

absorption.

Skin and Body

A standard laboratory coat

must be worn. For larger

quantities or increased risk of

splashing, chemical-resistant

aprons or coveralls are

recommended.[2][3]

Protects skin and clothing from

contamination.

Respiratory

Use in a well-ventilated area or

chemical fume hood is typically

sufficient.[2] If ventilation is

inadequate or if aerosols are

generated, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

should be used.[6]

Prevents inhalation of

potentially harmful vapors or

dust.

First Aid Measures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air.[1] If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[7]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing.[1] Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[1] Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention.[7]

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth

with water.[8] Never give anything by mouth to

an unconscious person. Seek immediate

medical attention.[1]

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is essential to maintain a safe laboratory

environment.

Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Confirm the

functionality of the chemical fume hood and the accessibility of emergency equipment.

Dispensing: Avoid generating dust or aerosols. Use spark-proof tools and ground equipment

when transferring large quantities to prevent static discharge.[6]

Work Practices: Wash hands thoroughly after handling.[3] Avoid eating, drinking, or smoking

in the laboratory.[3] Keep containers tightly closed when not in use.[7]

Storage:
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Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.[4]

Keep containers tightly sealed and store in a locked cabinet or a designated secure area.[7]

Disposal Plan
All waste containing Methyl 3-formylpicolinate must be treated as hazardous waste.

Waste Segregation and Collection:

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name "Methyl 3-formylpicolinate" and associated hazards (e.g., Irritant).[2]

Containers: Use designated, leak-proof, and compatible containers for liquid and solid waste.

[2]

Segregation: Do not mix Methyl 3-formylpicolinate waste with other waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

[2]

Disposal Procedure:

Dispose of contents and containers in accordance with all local, state, and federal

regulations.[1]

For chemical waste, incineration in a permitted hazardous waste incinerator is a common

disposal method for pyridine derivatives.[9][10]

Contaminated materials such as gloves, pipette tips, and lab coats should be collected in a

designated hazardous waste container.[2]

Safe Handling Workflow
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Caption: Workflow for the safe handling of Methyl 3-formylpicolinate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b144711?utm_src=pdf-body-img
https://www.benchchem.com/product/b144711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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